3-Amino-5-(methylsulfonyl)benzonitrile

• IUPAC Name: 3-amino-5-methylsulfonylbenzonitrile
• InChI: InChI=1S/C8H8N2O2S/c1-13(11,12)8-3-6(5-9)2-7(10)4-8/h2-4H,10H2,1H3
• InChI Key: GAIKNNNUQMHUSE-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC(=CC(=C1)N)C#N
• Molecular Formula: C8H8N2O2S
• Molecular Weight: 196.23 g/mol
• CAS RN: 1262544-23-9

Description

“3-Amino-5-(methylsulfonyl)benzonitrile” is a chemical compound with the molecular formula C8H8N2O2S. It is a derivative of benzonitrile.

Molecular Structure Analysis

The molecular structure of “3-Amino-5-(methylsulfonyl)benzonitrile” can be represented by the SMILES string Nc1cccc(c1)C#N.

Physical And Chemical Properties Analysis

“3-Amino-5-(methylsulfonyl)benzonitrile” is a solid compound. Its molecular weight is 196.22632.

Scientific Research Applications

Antiarrhythmic Activity and Potassium Current Blockage A study outlined the synthesis and Class III antiarrhythmic activity of a series of compounds, including those related to 3-Amino-5-(methylsulfonyl)benzonitrile. These compounds have demonstrated potent Class III antiarrhythmic activity without affecting conduction, both in vitro and in vivo. Specifically, they are potent and specific blockers of the delayed rectifier potassium current (IK) at concentrations that significantly prolong action potential duration, showcasing their potential in cardiac arrhythmia treatment (Ellingboe et al., 1992).

Microbial Mediated Abiotic Transformation Another study investigated the microbial mediated abiotic transformation of sulfamethoxazole (SMX), a widely used sulfonamide antibiotic, under denitrifying conditions. It found that aromatic amines, like 3-Amino-5-(methylsulfonyl)benzonitrile, could undergo transformations leading to the formation of diazonium cations. This research contributes to our understanding of environmental persistence and transformation products of sulfonamide drugs, highlighting the importance of considering such transformations in environmental studies (Nödler et al., 2012).

Azo Coupling Products and Amino Acid Derivatives Research on the azo coupling products of 5-nitro-2,1-benzisothiazole-3-diazonium hydrogensulphate with aromatic amines has shown the formation of N-substituted 3-(4-aminophenyldiazenyl)-5-nitro-2,1-benzisothiazoles. These reactions and the stability of the resulting compounds have implications for the development of novel dyes and pigments, as well as for understanding the chemistry of diazonium compounds (Pr̆ikryl et al., 2007).

Antimicrobial Applications A study on the synthesis and antimicrobial evaluation of novel compounds, including 5-benzoyl-N-substituted amino- and 5-benzoyl-N-sulfonylamino-4-alkylsulfanyl-2-pyridones, demonstrates the potential use of compounds related to 3-Amino-5-(methylsulfonyl)benzonitrile in developing new antimicrobial agents. These compounds were synthesized and evaluated for their antibacterial and antifungal activities, showing promising results in combating microbial resistance (Elgemeie et al., 2017).

Sulfone Synthesis and Organic Synthesis Applications Research exploiting palladium-catalyzed aminosulfonylation has demonstrated a one-pot, three-component method for sulfone synthesis. This method combines aryl halides with a sulfonyl unit and an electrophilic coupling fragment, providing a broad range of sulfones. The mild conditions, avoidance of thiol materials, and oxidative operations mark significant advancements in sulfone synthesis methodologies, relevant for the synthesis of compounds related to 3-Amino-5-(methylsulfonyl)benzonitrile (Richards-Taylor et al., 2014).

Safety and Hazards

“3-Amino-5-(methylsulfonyl)benzonitrile” is classified as Acute Tox. 4 Oral, indicating it may be harmful if swallowed. It is recommended to wear protective gloves, clothing, and eye/face protection when handling this compound.